Cas no 555-43-1 (Tristearin)

• Product Name: Tristearin
• CAS No: 555-43-1
• MF: C₅₇H₁₁₀O₆
• MW: 891.479719638824
• MDL: MFCD00036230
• CID: 38313
• PubChem ID: 24900252
• Update Time: 2025-11-01

Tristearin Chemical and Physical Properties

Names and Identifiers

• Propane-1,2,3-triyl tristearate
• 1,2,3-TRIOCTADECANOYLGLYCEROL
• 1,2,3-TRIOCTADECANOYL-RAC-GLYCEROL
• BATH WAX
• GLYCEROL TRIOCTADECANOATE
• GLYCEROL TRISTEARATE
• GLYCERYL TRISTEARATE
• STEARIN
• TRIGLYCERYL STEARATE
• TRIOCTADECANOIN
• TRISTEARIN (C18:0)
• 2,3-Bis(stearoyloxy)propyl stearate
• Dynasan 118
• glycowaxs932
• hardenedoil
• hydrogenatedoil
• Kemester 5500
• Kemester 6000
• Kemester GMS (powd.)
• Tristearin
• Glycerin tristearate
• 2,3-di(octadecanoyloxy)propyl octadecanoate
• Tristearin(Technical)
• COSMESTIC GRADE
• GLYCEROL TRISTEARATE, FOOD &amp
• 1,2,3-Propanetriyl trioctadecanoate
• GTS
• Hydrogenated tallow
• Hardened tallow
• 18:0
• 三硬脂酸甘油酯
• TG(18:0/18:0/18:0)
• TRISTEARIN [HSDB]
• 1,2,3-Propanetriol trioctadecanoate
• MFCD00036230
• Glyceryl tristearate (NF)
• CHEBI:45956
• GLYCERYL TRISTEARATE [FCC]
• HY-127035
• Tristearin, European Pharmacopoeia (EP) Reference Standard
• TRISTEARIN [MI]
• D10637
• SCHEMBL9507
• C57H110O6
• UNII-P6OCJ2551R
• LMGL03010002
• EC 209-097-6
• Octadecanoic acid, 1,2,3-propanetriyl ester
• TRISTEARIN [II]
• Glyceryl tristearate, technical
• HSDB 5690
• GLYCERYL TRISTEARATE [NF]
• 68334-00-9
• G0212
• NS00010215
• Stearic acid triglyceride
• triacylglycerol
• Glyceryl tristearate, >=99%
• Propane-1,2,3-triyltristearate
• AS-11714
• TRISTEAROYLGLYCEROL
• Stearin, tri-
• beta-1,2,3-tri-octadecanoyl-glycerol
• Q425640
• AI3-01633
• Tristealin
• ?1,2,3-Tristearoyl Glycerol
• Stearic acid triglycerin ester
• 1-stearoyl-2-stearoyl-3-stearoyl-glycerol
• P6OCJ2551R
• DA-58754
• AKOS015899779
• Glycerol, trioctadecanoate
• 1,2,3-trioctadecanoyl-glycerol
• DTXSID8047503
• D90727
• CS-0092148
• 1,2,3-trioctadecanoyl-sn-glycerol
• Kemester 6000 (Salt/Mix)
• 555-43-1
• Stearoyl triglyceride
• propane-1,2,3-triyl trioctadecanoate
• trioctadecanoylglycerol
• beta-tristearin (SSS)
• Stearic triglyceride
• EINECS 209-097-6
• Octadecanoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
• Spezialfett 118
• 2,3-Bis(stearoyloxy)propyl stearate #
• FG33457
• 209-097-6
• Tristearin (Standard)
• HY-127035R

• MDL： MFCD00036230
• Inchi： 1S/C57H110O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h54H,4-53H2,1-3H3
• InChI Key： DCXXMTOCNZCJGO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC(OC(CCCCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 890.83000
• Monoisotopic Mass: 890.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 56
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 25.2
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Color/Form: It is colorless crystal or powder. Odorless and sweet.
• Density: d480 0.862
• Melting Point: 66.0 to 74.0 deg-C
• Boiling Point: 260 °C
• Flash Point: 327 °C
• Refractive Index: nD80 1.4385
• PSA: 78.90000
• LogP: 18.76910
• Solubility: Soluble in hot alcohol, chloroform, benzene and carbon disulfide, insoluble in water, petroleum ether, ether and cool alcohol.
• Merck: 9756

Tristearin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Safety Instruction： S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on Tristearin

Introduction to Tristearin (CAS No. 555-43-1) and Its Recent Applications in Scientific Research

Tristearin, formally identified by the Chemical Abstracts Service Number (CAS No.) 555-43-1, is a triglyceride composed of stearic acid. This compound, widely recognized for its structural and functional properties, has garnered significant attention in various scientific disciplines, particularly in pharmaceuticals, cosmetics, and materials science. Its unique molecular configuration and thermal stability make it a valuable component in multiple applications, fostering innovation across industries.

The chemical structure of Tristearin consists of three stearic acid molecules esterified with glycerol. Stearic acid, an 18-carbon saturated fatty acid, contributes to the compound's high melting point and solid state at room temperature. This physical property is particularly advantageous in formulating semi-solid products such as ointments and creams, where stability and texture are critical factors. The compound's high lipophilicity also enhances its solubilizing capacity, making it an effective carrier for active pharmaceutical ingredients (APIs) in drug delivery systems.

In recent years, Tristearin has been extensively studied for its potential in pharmaceutical applications. Its ability to form stable emulsions and microcrystals has been leveraged in the development of advanced drug formulations. For instance, research published in the *Journal of Pharmaceutical Sciences* highlights the use of Tristearin as a matrix material in oral solid dosage forms, improving drug release kinetics and bioavailability. The compound's compatibility with other excipients further broadens its utility in creating multifunctional pharmaceutical matrices.

Moreover, Tristearin has found relevance in the field of biomedicine due to its biocompatibility and low toxicity. Studies have demonstrated its efficacy as a scaffold material for tissue engineering applications. The structural integrity of Tristearin allows it to mimic natural extracellular matrices, facilitating cell adhesion and proliferation. Researchers have explored its potential in developing dermal fillers and wound dressings, where its hygroscopic properties contribute to maintaining optimal moisture levels for tissue regeneration.

The cosmetic industry has also embraced Tristearin for its emollient and stabilizing properties. In skincare formulations, it enhances product texture while providing long-lasting hydration. Recent developments have shown its application in anti-aging creams, where it aids in delivering antioxidants and vitamins to deeper skin layers. The compound's compatibility with natural oils and emulsifiers makes it an ideal candidate for eco-friendly cosmetic products that prioritize sustainability without compromising performance.

From a materials science perspective, Tristearin has been investigated for its role in creating biodegradable polymers. Its ester linkage provides a foundation for synthesizing polymers with controlled degradation rates, making it suitable for medical implants and packaging materials. Innovations in green chemistry have led to the development of Tristearin-based polymers that decompose into non-toxic byproducts, aligning with global efforts toward environmentally responsible manufacturing practices.

Recent advancements in nanotechnology have further expanded the applications of Tristearin. Researchers have utilized this compound to fabricate nanoencapsulation systems capable of protecting sensitive molecules from degradation. These systems have shown promise in delivering vaccines and therapeutic proteins with improved stability and targeted release profiles. The versatility of Tristearin as a nanocarrier underscores its significance in next-generation drug delivery technologies.

The agricultural sector has not been left behind either, with Tristearin being explored as a component in plant-based lubricants and coatings. Its hydrophobic nature makes it effective in reducing friction and wear on machinery components while being biodegradable compared to synthetic alternatives. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

In conclusion, Tristearin (CAS No. 555-43-1) stands as a multifaceted compound with diverse applications across scientific fields. Its unique chemical properties continue to drive innovation in pharmaceuticals, biomedicine, cosmetics, materials science, nanotechnology, and agriculture. As research progresses, Tristearin is poised to play an even more pivotal role in developing sustainable solutions that meet the evolving needs of modern society.